Cas no 13895-12-0 (2-Benzoxazolecarbonitrile, 6-methoxy-)

• Product Name: 2-Benzoxazolecarbonitrile, 6-methoxy-
• CAS No: 13895-12-0
• MF: C₉H₆N₂O₂
• MW: 174.156141757965
• CID: 4819998
• Update Time: 2025-06-11

2-Benzoxazolecarbonitrile, 6-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Benzoxazolecarbonitrile, 6-methoxy-
• 2-Cyano-6-methoxybenzo[d]oxazole
• 6-methoxy-2-benzoxazolecarbonitrile

• Inchi： 1S/C9H6N2O2/c1-12-6-2-3-7-8(4-6)13-9(5-10)11-7/h2-4H,1H3
• InChI Key： HLNBQVLQKCJOKC-UHFFFAOYSA-N
• SMILES： O1C(C#N)=NC2C=CC(=CC1=2)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 235
• XLogP3: 1.8
• Topological Polar Surface Area: 59

Additional information on 2-Benzoxazolecarbonitrile, 6-methoxy-

Recent Advances in the Study of 2-Benzoxazolecarbonitrile, 6-methoxy- (CAS: 13895-12-0) in Chemical Biology and Pharmaceutical Research

2-Benzoxazolecarbonitrile, 6-methoxy- (CAS: 13895-12-0) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by a benzoxazole core with a methoxy group at the 6-position and a nitrile substituent, exhibits unique chemical properties that make it a valuable scaffold for the development of novel therapeutic agents. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the context of antimicrobial, anticancer, and anti-inflammatory therapies.

One of the most notable advancements in the study of 2-Benzoxazolecarbonitrile, 6-methoxy- is its incorporation into the design of kinase inhibitors. Kinases are critical targets in the treatment of various cancers, and the benzoxazole scaffold has been shown to enhance binding affinity and selectivity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-Benzoxazolecarbonitrile, 6-methoxy- exhibited potent inhibitory activity against EGFR (Epidermal Growth Factor Receptor) mutants, which are often implicated in non-small cell lung cancer. The study highlighted the compound's ability to form hydrogen bonds with key residues in the kinase domain, thereby stabilizing the inactive conformation of the enzyme.

In addition to its anticancer potential, 2-Benzoxazolecarbonitrile, 6-methoxy- has also been investigated for its antimicrobial properties. A recent Bioorganic & Medicinal Chemistry Letters article reported that structural modifications of this compound led to the development of novel antibacterial agents with activity against multidrug-resistant strains of Staphylococcus aureus. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of traditional antibiotics. This finding underscores the potential of 2-Benzoxazolecarbonitrile, 6-methoxy- as a scaffold for addressing the growing challenge of antibiotic resistance.

Another promising area of research involves the use of 2-Benzoxazolecarbonitrile, 6-methoxy- in the development of anti-inflammatory agents. A 2022 study in European Journal of Medicinal Chemistry explored the compound's ability to modulate the NF-κB signaling pathway, which plays a central role in inflammatory responses. The study found that certain derivatives of 2-Benzoxazolecarbonitrile, 6-methoxy- significantly reduced the production of pro-inflammatory cytokines in vitro, suggesting potential applications in the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthetic versatility of 2-Benzoxazolecarbonitrile, 6-methoxy- has also been a focus of recent research. Advances in green chemistry have enabled the development of more efficient and environmentally friendly synthetic routes for this compound. For instance, a 2023 Organic Process Research & Development paper described a catalytic method for the synthesis of 2-Benzoxazolecarbonitrile, 6-methoxy- using recyclable catalysts and solvent-free conditions, which significantly reduced the environmental footprint of the process while maintaining high yields and purity.

Despite these advancements, challenges remain in the optimization of 2-Benzoxazolecarbonitrile, 6-methoxy- derivatives for clinical use. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through further structure-activity relationship (SAR) studies. However, the growing body of research on this compound underscores its potential as a versatile scaffold in drug discovery. Future directions may include the exploration of its applications in neurodegenerative diseases and its integration into combination therapies for enhanced efficacy.

In conclusion, 2-Benzoxazolecarbonitrile, 6-methoxy- (CAS: 13895-12-0) represents a promising candidate for the development of next-generation therapeutics. Its diverse biological activities and synthetic adaptability make it a valuable tool for researchers in chemical biology and pharmaceutical sciences. Continued investigation into its mechanisms of action and optimization of its derivatives will likely yield significant contributions to the field of medicinal chemistry in the coming years.